Ethylparaben
Ethylparaben
Ethyl-4-hydroxybenzoate analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester.
Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester.
Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
120-47-8
VCID:
VC0527568
InChI:
InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3
SMILES:
O=C(OCC)C1=CC=C(O)C=C1
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
Ethylparaben
CAS No.: 120-47-8
Cat. No.: VC0527568
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl-4-hydroxybenzoate analytical standard provided with w/w absolute assay, to be used for quantitative titration. Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester. Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound. |
|---|---|
| CAS No. | 120-47-8 |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | Benzoic acid, 4-hydroxy-, ethyl ester |
| Standard InChI | InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3 |
| Standard InChI Key | NUVBSKCKDOMJSU-UHFFFAOYSA-N |
| SMILES | O=C(OCC)C1=CC=C(O)C=C1 |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)O |
| Appearance | Solid powder |
| Boiling Point | 297.5 °C 297-298 °C (decomposition) |
| Colorform | Small, colorless crystals or powder at room temperature Crystals from dilute alcohol |
| Melting Point | 117.0 °C ofp-hydroxybenzoic acid isolated by acidification and not recrystallised: 213 °C to 217 °C, after vacuum drying in a sulphuric acid desiccator Mp 116 ° 117 °C 116°C |
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